![molecular formula C11H17F2NO2 B1491156 3-(4,4-difluorooctahydro-2H-isoindol-2-yl)propanoic acid CAS No. 2098082-37-0](/img/structure/B1491156.png)
3-(4,4-difluorooctahydro-2H-isoindol-2-yl)propanoic acid
Overview
Description
3-(4,4-Difluorooctahydro-2H-isoindol-2-yl)propanoic acid (DFO) is a synthetic compound that is used in a variety of scientific research applications. DFO is a member of the isoindol-2-ylpropanoic acid family and has a molecular weight of 202.2 g/mol. It has a melting point of 121-123°C, a boiling point of 437°C, and a flash point of 222°C. DFO is a colorless solid and is soluble in methanol, ethanol, and water.
Scientific Research Applications
3-(4,4-difluorooctahydro-2H-isoindol-2-yl)propanoic acid has a variety of scientific research applications. It is used in biochemical and physiological research as an inhibitor of certain enzymes. It is also used in laboratory experiments to study the effects of various compounds on cellular processes. This compound has been used in studies of the effects of drugs on the nervous system, as well as in studies of the effects of environmental toxins on the immune system.
Mechanism of Action
3-(4,4-difluorooctahydro-2H-isoindol-2-yl)propanoic acid acts as an inhibitor of certain enzymes, such as the enzyme acetylcholinesterase (AChE). AChE is an enzyme that breaks down the neurotransmitter acetylcholine, which is involved in the transmission of signals between nerve cells. When this compound binds to AChE, it prevents the enzyme from breaking down acetylcholine, thus increasing the amount of acetylcholine available for transmission.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound depend on the concentration of the compound and the target enzyme. At low concentrations, this compound can act as an inhibitor of certain enzymes, such as AChE. At higher concentrations, this compound can act as an agonist, or activator, of certain enzymes and cellular processes. For example, at higher concentrations, this compound can activate the enzyme adenosine monophosphate-activated protein kinase (AMPK), which is involved in the regulation of energy metabolism.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 3-(4,4-difluorooctahydro-2H-isoindol-2-yl)propanoic acid in laboratory experiments is its solubility in methanol, ethanol, and water. This makes it easy to dissolve and use in a variety of experiments. Additionally, this compound has a relatively low toxicity, making it a safe compound to use in laboratory experiments. However, one of the major limitations of using this compound is that it is not very stable, and can degrade over time.
Future Directions
The future of 3-(4,4-difluorooctahydro-2H-isoindol-2-yl)propanoic acid research is promising. This compound has already been used in a variety of biochemical and physiological studies, and it is expected that it will continue to be used in such studies in the future. Additionally, it is likely that this compound will be used in studies of the effects of drugs on the nervous system and the effects of environmental toxins on the immune system. Furthermore, it is likely that this compound will be used in studies of the effects of other compounds on cellular processes, such as metabolism, gene expression, and cell growth and differentiation. Finally, it is likely that this compound will be used in studies of the effects of various compounds on the development and progression of diseases.
properties
IUPAC Name |
3-(7,7-difluoro-3,3a,4,5,6,7a-hexahydro-1H-isoindol-2-yl)propanoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17F2NO2/c12-11(13)4-1-2-8-6-14(7-9(8)11)5-3-10(15)16/h8-9H,1-7H2,(H,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZZSFNVRHITZRPY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2CN(CC2C(C1)(F)F)CCC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17F2NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.